Cas no 728043-42-3 (1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-)

1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]- structure
728043-42-3 structure
Product Name:1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-
CAS No:728043-42-3
MF:C12H9F3N2O
MW:254.207873106003
CID:3232902
PubChem ID:59749578
Update Time:2025-04-21

1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-
    • DB-087849
    • RIFPAKBMHNPRHM-UHFFFAOYSA-N
    • 3-methyl-1-[4-(trifluoromethyl)phenyl]pyrazole-4-carbaldehyde
    • 728043-42-3
    • SCHEMBL718415
    • Inchi: 1S/C12H9F3N2O/c1-8-9(7-18)6-17(16-8)11-4-2-10(3-5-11)12(13,14)15/h2-7H,1H3
    • InChI Key: RIFPAKBMHNPRHM-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)N1C=C(C=O)C(C)=N1)(F)F

Computed Properties

  • Exact Mass: 254.06669740Da
  • Monoisotopic Mass: 254.06669740Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 34.9Ų
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